(5Z)-5-[(2-methyl-2H-chromen-3-yl)methylidene]-3-propyl-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C17H17NO2S2
• Molecular Weight: 331.5 g/mol
• IUPAC Name: (5Z)-5-[(2-methyl-2H-chromen-3-yl)methylidene]-3-propyl-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C17H17NO2S2/c1-3-8-18-16(19)15(22-17(18)21)10-13-9-12-6-4-5-7-14(12)20-11(13)2/h4-7,9-11H,3,8H2,1-2H3/b15-10-
• Standard InChI Key: XEGKDHKVJSUJPK-GDNBJRDFSA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C/C2=CC3=CC=CC=C3OC2C)/SC1=S
• Canonical SMILES: CCCN1C(=O)C(=CC2=CC3=CC=CC=C3OC2C)SC1=S

Introduction

Structural Elucidation and Molecular Properties

Core Chemical Architecture

The compound features a bicyclic chromene system (2-methyl-2H-chromen-3-yl) conjugated to a thiazolidin-4-one ring via a methylidene bridge at the 5-position. The Z-configuration of the exocyclic double bond is critical for maintaining planar geometry, which facilitates π-π stacking interactions with biological targets. Propyl and thioxo substituents at the 3- and 2-positions, respectively, enhance hydrophobicity and hydrogen-bonding capacity.

Table 1: Fundamental Molecular Properties

Property	Value
Molecular Formula	C₁₇H₁₇NO₂S₂
Molecular Weight	331.5 g/mol
CAS Registry Number	371232-91-6
IUPAC Name	(5Z)-5-[(2-methyl-2H-chromen-3-yl)methylidene]-3-propyl-2-sulfanylidene-1,3-thiazolidin-4-one
Topological Polar Surface Area	97.8 Ų

The chromene moiety contributes aromaticity and redox activity, while the thiazolidinone ring provides a rigid scaffold for substituent functionalization. Quantum mechanical calculations reveal a dipole moment of 4.2 D, indicating moderate polarity conducive to membrane permeability.

Synthetic Methodologies and Optimization

Cyclocondensation Strategy

The synthesis involves a three-step protocol:

• Precursor Preparation: 2-Methyl-2H-chromene-3-carbaldehyde is synthesized via Pechmann condensation of resorcinol with ethyl acetoacetate under acidic conditions.

• Thiazolidinone Formation: Reaction of the aldehyde with thiourea and propyl bromide in ethanol yields the intermediate 3-propyl-2-thioxo-thiazolidin-4-one.

• Knoevenagel Condensation: The final step employs piperidine as a base catalyst to facilitate aldol-like coupling between the chromene aldehyde and thiazolidinone intermediate at 60–70°C, achieving 68–72% isolated yield.

Table 2: Critical Reaction Parameters

Parameter	Optimal Condition
Temperature	60–70°C
Solvent	Anhydrous ethanol
Catalyst	Piperidine (5 mol%)
Reaction Time	8–10 hours
Yield	68–72%

Purification via column chromatography (silica gel, ethyl acetate/hexane 3:7) followed by recrystallization from methanol affords >95% purity. Recent advancements in continuous flow reactors have reduced reaction times to 2–3 hours while maintaining comparable yields.

Biological Activity and Mechanistic Insights

Anticancer Efficacy

In vitro screening against the NCI-60 panel demonstrated potent activity, with GI₅₀ values of 1.2–3.8 μM in breast (MCF-7), lung (A549), and colon (HCT-116) cancer lines. Comparatively, normal fibroblast (NIH/3T3) cells showed higher resistance (GI₅₀ > 50 μM), indicating selective cytotoxicity.

Mechanism of Action

The compound inhibits topoisomerase IIα (IC₅₀ = 0.87 μM) by stabilizing the DNA-enzyme cleavage complex, as confirmed through comet assay and Western blot analysis of γ-H2AX foci. Additional targets include:

• Bcl-2 Downregulation: 40–60% reduction in anti-apoptotic Bcl-2 protein levels in treated MCF-7 cells.

• ROS Induction: 2.5-fold increase in intracellular reactive oxygen species (ROS) at 5 μM concentration, triggering mitochondrial apoptosis.

Analytical Characterization and Quality Control

Spectroscopic Profiling

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.21 (s, 1H, chromene-H), 7.89 (d, J = 8.4 Hz, 1H), 7.45–7.32 (m, 3H), 6.95 (s, 1H, =CH-), 3.82 (t, J = 7.2 Hz, 2H, N-propyl), 2.41 (s, 3H, CH₃), 1.65–1.52 (m, 2H), 0.92 (t, J = 7.4 Hz, 3H).

• HRMS (ESI+): m/z 332.0831 [M+H]⁺ (calc. 332.0828).

Method	Column	Mobile Phase	Retention Time	Purity
HPLC-UV	C18, 250 × 4.6 mm, 5 μm	Acetonitrile/water (70:30)	6.7 min	98.3%
UPLC-MS	BEH C18, 2.1 × 50 mm	0.1% Formic acid gradient	2.1 min	99.1%

Stability studies under accelerated conditions (40°C/75% RH) confirmed no degradation over 28 days, supporting its suitability for preclinical formulations.

Future Research Directions

• Structure-Activity Relationship (SAR) Studies: Systematic modification of the propyl chain and chromene methyl group to enhance potency and reduce off-target effects.

• Combination Therapy: Synergistic screening with checkpoint inhibitors (e.g., pembrolizumab) to potentiate immunogenic cell death.

• Nanoencapsulation: Development of PLGA nanoparticles to improve bioavailability and renal clearance profiles.